Cas no 1188-58-5 (Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester)
1188-58-5 structure
Product Name:Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester
Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester
- 1,2-Distearoyl-rac-glycerol
- 1002-Distearoyl-rac-glycerol
- 1,2-DISTEARIN
- DISTEARIN
- DISTEARYOYLGLYCEROL
- DL-a,b-Distearin
- GLYCEROL DISTEARATE
- GLYCERYL DISTEARATE
- 3-HYDROXYPROPANE-1,2-DIYL DISTEARATE
- SCHEMBL135408
- LMGL02010002
- J-006169
- UNII-93TWS7F2GX
- â-Distearin
- 1,2-Distearoyl-rac-glycerol, >=99%
- (RS)-1,2-Distearin
- Octadecanoic acid 1-(hydroxymethyl)-1,2-ethanediyl ester
- (3-hydroxy-2-octadecanoyloxypropyl) octadecanoate
- a,b-Distearin
- Octadecanoic acid,1,1'-[1-(hydroxymethyl)-1,2-ethanediyl]ester
- dl-alpha,beta-distearin
- Cithrol EDS
- Octadecanoic acid,1,1'-[1-(hydroxymethyl)-1,2-ethanediyl] ester
- D-7500
- EINECS 256-941-4
- NS00044618
- D-7502
- NSC 75181
- NSC75181
- 1,2-Distearate-Glycerol
- glyceryl 1,2-distearate
- Octadecanoic acid, 2-hydroxy-1-[[(1-oxooctadecyl)oxy]methyl]ethyl ester
- DG(18:0/18:0/0:0)[rac]
- SY313549
- HY-W127494
- UHUSDOQQWJGJQS-UHFFFAOYSA-N
- NSC-75181
- rac-1,2-Distearoylglycerol, >=99.0% (GC)
- D-alpha
- 3-hydroxypropane-1,2-diyl dioctadecanoate
- 3-Hydroxypropane-1,2-diyl (S)-Distearate
- CS-0185722
- DG(18:0_18:0)
- 3-HYDROXYPROPANE-1,2-DIYLDISTEARATE
- 1188-58-5
- BAA32383
- 1,2-Di-O-hexadecanoylglycerol
- Glyceryl distearate, United States Pharmacopeia (USP) Reference Standard
- BS-22662
- 93TWS7F2GX
- 1,2-Distearoylglycerol
- 61725-93-7
- E471
- (3-hydroxy-2-octadecanoyloxy-propyl) octadecanoate
- 2-Hydroxy-1-[(stearoyloxy)methyl]ethyl stearate #
- (1)-1-(Hydroxymethyl)ethane-1,2-diyl distearate
- DG 18:0_18:0
- Glycerol 1,2-distearate
- DL-,-Distearin
- 51063-97-9
- 1,2-dioctadecanoyl-rac-glycerol
- MFCD00066515
- Glycerol 1,2-dioctadecanoate
- Stearic diglyceride
- Q27271611
- D-alpha,beta-Distearin
- MFCD00067473
- DTXSID10866179
- 1,2-Di-O-stearoylglycerin
-
- Inchi: 1S/C39H76O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37,40H,3-36H2,1-2H3
- InChI Key: UHUSDOQQWJGJQS-UHFFFAOYSA-N
- SMILES: O(C(CO)COC(CCCCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 624.56900
- Monoisotopic Mass: 624.56927552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 44
- Rotatable Bond Count: 38
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 16.2
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Melting Point: 72-74 °C
- PSA: 72.83000
- LogP: 11.95670
Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester Security Information
- WGK Germany:1
- Safety Instruction: 22-24/25
Octadecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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